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Compound of Interest

Compound Name: Z-Dab(Boc)-OH

Cat. No.: B035974

Essential Safety and Handling Guide for Z-
Dab(Boc)-OH

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Z-Dab(Boc)-OH
(N-a-Benzyloxycarbonyl-N-[B-tert-butyloxycarbonyl-L-diaminobutyric acid). Adherence to these
protocols is essential for ensuring laboratory safety, minimizing exposure risk, and maintaining
regulatory compliance.

Hazard Summary & Key Data

Z-Dab(Boc)-OH is a protected amino acid derivative. While comprehensive toxicological data
is not available, it is classified as a combustible solid and presents several hazards as
identified by the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.[1][2]

GHS Hazard Statements:
e H302: Harmful if swallowed.[2]

e H315: Causes skin irritation.[2]
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e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]
Precautionary Statements:

e P261: Avoid breathing dust.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Property Value

Chemical Formula C17H24N206

Molecular Weight 352.38 g/mol [1][2]
Physical Form Solid, powder

CAS Number 108919-51-3[1]

Storage Class 11 - Combustible Solids[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory for all personnel handling Z-Dab(Boc)-OH. The following table
outlines the minimum required PPE for various laboratory operations.
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. . Hand Respiratory Body
Operation Eye Protection . . .
Protection Protection Protection
Weighing & Chemical safety Nitrile gloves NIOSH-approved
i o ] ] Fully-buttoned
Transferring goggles with side  (double-gloving N95 respirator[1]
) laboratory coat
Powder shields recommended) [3]
Dissolution & Chemical safety Work within a
) o o - ) Fully-buttoned
Solution goggles with side  Nitrile gloves certified chemical
) ) laboratory coat
Handling shields fume hood
] Chemical safety Work within a
Reaction Setup o o -~ ] Fully-buttoned
o goggles with side  Nitrile gloves certified chemical
& Monitoring ) laboratory coat
shields fume hood

) Chemical-
Chemical safety o .
) Heavy-duty nitrile  NIOSH-approved resistant apron
Spill Cleanup goggles and face

) or butyl gloves N95 respirator over a laboratory
shield

coat

Operational Plan: Step-by-Step Handling
Procedures

Engineering Controls: All operations involving the handling of solid Z-Dab(Boc)-OH or its
solutions must be conducted in a designated area, such as a certified chemical fume hood, to
minimize inhalation exposure.

Step 1: Preparation and Weighing

o Designate a specific area within the fume hood for handling Z-Dab(Boc)-OH.
o Cover the work surface with absorbent, disposable bench paper.

» Don all required PPE as specified in the table above.

e To minimize dust generation, do not pour the powder directly from the main container. Use a
clean spatula to transfer small amounts of the powder to a tared weigh boat or container.
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o Keep the primary container of Z-Dab(Boc)-OH closed when not in use.

Step 2: Dissolution

e Add the solvent to the vessel containing the weighed Z-Dab(Boc)-OH.

o Ensure adequate stirring to facilitate dissolution.

e If heating is required, use a controlled heating mantle and monitor the process closely.
Step 3: Post-Handling

e Thoroughly decontaminate spatulas and any non-disposable equipment used.

» Wipe down the work surface with an appropriate solvent and dispose of the cleaning
materials as hazardous waste.

 Remove PPE in the correct order to avoid cross-contamination, and wash hands thoroughly
with soap and water.

Disposal Plan

Under no circumstances should Z-Dab(Boc)-OH or its waste be disposed of in the general
trash or down the drain.

Solid Waste:

o Collect all solid waste contaminated with Z-Dab(Boc)-OH, including used gloves, weighing
papers, and disposable labware, in a dedicated, clearly labeled, and sealed hazardous
waste container.

Liquid Waste:

o Collect all solutions containing Z-Dab(Boc)-OH in a separate, sealed, and appropriately
labeled hazardous liquid waste container.

« Do not mix with other solvent waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.
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Container Management:

» Store all waste containers in a cool, dry, and well-ventilated secondary containment area
designated for chemical waste.

» Arrange for the pickup and disposal of hazardous waste through your institution's EHS office
or a licensed chemical waste disposal contractor.

Emergency Procedures: Spill Cleanup Workflow

In the event of a spill, immediate and appropriate action is crucial. The following workflow
outlines the necessary steps for a safe and effective cleanup.
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Workflow for Z-Dab(Boc)-OH Spill Cleanup

Alert Personnel & Restrict Area

'

Don Spill-Specific PPE

Contain Spill with Inert Absorbent

Carefully Collect Contaminated Material

Place in Labeled Hazardous Waste Container

Decontaminate Spill Area

Remove PPE & Wash Hands

Report Incident to Supervisor/EHS

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for Z-Dab(Boc)-OH Spill Cleanup.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b035974?utm_src=pdf-body-img
https://www.benchchem.com/product/b035974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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